N-(4-methylphenyl)-1,3-thiazole-5-carboxamide
Overview
Description
“N-(4-methylphenyl)-1,3-thiazole-5-carboxamide” is a chemical compound. Its molecular formula is C9H11NO . It is also known by other names such as p-Acetotoluidide, p-Acetamidotoluene, p-Acetotoluide, p-Methylacetanilide, Acetyl-p-toluidine, N-Acetyl-p-toluidine, 1-Acetamido-4-methylbenzene, 4-(Acetylamino)toluene, 4-Acetotoluide, 4-Methylacetanilide, Acet-p-toluidide, 4’-Methylacetanilide, p-Acetotoluidine, N-(4-Methylphenyl)acetamide, N-Acetyl-p-toluidide, 4-Acetotoluidide .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-methylphenyl)-1,3-thiazole-5-carboxamide involves the reaction of 4-methylbenzenethiol with ethyl chloroacetate to form ethyl 2-(4-methylphenylthio)acetate. This intermediate is then reacted with hydrazine hydrate to form 2-(4-methylphenylthio)acetic acid hydrazide, which is cyclized with phosphorus oxychloride to form N-(4-methylphenyl)-1,3-thiazole-5-carboxamide.", "Starting Materials": [ "4-methylbenzenethiol", "ethyl chloroacetate", "hydrazine hydrate", "phosphorus oxychloride" ], "Reaction": [ "Step 1: 4-methylbenzenethiol is reacted with ethyl chloroacetate in the presence of a base such as sodium hydride or potassium carbonate to form ethyl 2-(4-methylphenylthio)acetate.", "Step 2: Ethyl 2-(4-methylphenylthio)acetate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 2-(4-methylphenylthio)acetic acid hydrazide.", "Step 3: 2-(4-methylphenylthio)acetic acid hydrazide is cyclized with phosphorus oxychloride in the presence of a base such as triethylamine to form N-(4-methylphenyl)-1,3-thiazole-5-carboxamide." ] } | |
CAS RN |
901594-02-3 |
Product Name |
N-(4-methylphenyl)-1,3-thiazole-5-carboxamide |
Molecular Formula |
C11H10N2OS |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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